Cas no 878263-89-9 (2-[[[(2-Fluorophenyl)amino]carbonyl]amino]-2-oxoethyl 4-formylbenzoate)

2-[[[(2-Fluorophenyl)amino]carbonyl]amino]-2-oxoethyl 4-formylbenzoate structure
878263-89-9 structure
Product Name:2-[[[(2-Fluorophenyl)amino]carbonyl]amino]-2-oxoethyl 4-formylbenzoate
CAS No:878263-89-9
MF:C17H13FN2O5
MW:344.293927907944
CID:5454778
PubChem ID:7669314
Update Time:2023-08-27

2-[[[(2-Fluorophenyl)amino]carbonyl]amino]-2-oxoethyl 4-formylbenzoate Chemical and Physical Properties

Names and Identifiers

    • Z18296926
    • [2-[(2-fluorophenyl)carbamoylamino]-2-oxoethyl] 4-formylbenzoate
    • MLS002251301
    • HMS3092N08
    • EN300-1186784
    • SMR001313716
    • CHEMBL1863978
    • 878263-89-9
    • AKOS001213909
    • 2-{[(2-FLUOROPHENYL)CARBAMOYL]AMINO}-2-OXOETHYL 4-FORMYLBENZOATE
    • 2-[[[(2-Fluorophenyl)amino]carbonyl]amino]-2-oxoethyl 4-formylbenzoate
    • Inchi: 1S/C17H13FN2O5/c18-13-3-1-2-4-14(13)19-17(24)20-15(22)10-25-16(23)12-7-5-11(9-21)6-8-12/h1-9H,10H2,(H2,19,20,22,24)
    • InChI Key: XUHBFBKCVKFVHI-UHFFFAOYSA-N
    • SMILES: C(OCC(NC(NC1=CC=CC=C1F)=O)=O)(=O)C1=CC=C(C=O)C=C1

Computed Properties

  • Exact Mass: 344.08084968g/mol
  • Monoisotopic Mass: 344.08084968g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 505
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 102Ų

Experimental Properties

  • Density: 1.416±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • pka: 9.45±0.70(Predicted)

2-[[[(2-Fluorophenyl)amino]carbonyl]amino]-2-oxoethyl 4-formylbenzoate Pricemore >>

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